Cas no 1805254-85-6 (4-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805254-85-6
• MF: C₉H₄BrF₅N₂
• MW: 315.03747844696
• CID: 4868162
• Update Time: 2025-10-31

4-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H4BrF5N2/c10-4-3-6(8(11)12)17-5(1-2-16)7(4)9(13,14)15/h3,8H,1H2
• InChI Key： LAGXLIGBUQBTNQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(CC#N)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 4-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805254-85-6)

4-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805254-85-6) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substitutions, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular structure, featuring a pyridine core with difluoromethyl and trifluoromethyl groups, enhances its reactivity and selectivity, making it invaluable for modern drug discovery and crop protection applications.

In recent years, the demand for fluorinated compounds like 4-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile has surged due to their exceptional metabolic stability and lipophilicity. These properties are crucial for developing next-generation pharmaceuticals and agrochemicals, aligning with trends such as sustainable chemistry and green synthesis. Researchers frequently search for terms like "fluorinated pyridine applications" or "CAS 1805254-85-6 synthesis," reflecting the compound's relevance in cutting-edge scientific endeavors.

The synthesis of 4-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile involves multi-step organic reactions, including halogenation and fluorination processes. Its acetonitrile moiety further expands its utility in cross-coupling reactions, a topic widely explored in medicinal chemistry forums. The compound's CAS number 1805254-85-6 is often referenced in patents and academic papers, underscoring its industrial and academic significance.

From an SEO perspective, this compound intersects with high-traffic keywords such as "fluorinated heterocycles," "pyridine derivatives in drug design," and "difluoromethyl group uses." These terms resonate with professionals seeking insights into structure-activity relationships (SAR) or molecular optimization. Additionally, its role in precision agriculture aligns with global discussions on food security and pesticide innovation.

In conclusion, 4-Bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805254-85-6) exemplifies the convergence of chemical innovation and practical applications. Its versatility in organic synthesis and alignment with industry trends ensures its continued prominence in scientific and industrial landscapes.